Cas no 1807224-16-3 (4,5-Bis(trifluoromethyl)-2-bromobenzylamine)

• Product Name: 4,5-Bis(trifluoromethyl)-2-bromobenzylamine
• CAS No: 1807224-16-3
• MF: C₉H₆BrF₆N
• MW: 322.045062541962
• CID: 4972194
• Update Time: 2025-08-04

4,5-Bis(trifluoromethyl)-2-bromobenzylamine Chemical and Physical Properties

Names and Identifiers

• 4,5-Bis(trifluoromethyl)-2-bromobenzylamine

• Inchi： 1S/C9H6BrF6N/c10-7-2-6(9(14,15)16)5(8(11,12)13)1-4(7)3-17/h1-2H,3,17H2
• InChI Key： PAAYDAWBBDOFOF-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=C(C(F)(F)F)C=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 3.2
• Topological Polar Surface Area: 26

Additional information on 4,5-Bis(trifluoromethyl)-2-bromobenzylamine

4,5-Bis(trifluoromethyl)-2-bromobenzylamine: A Comprehensive Overview

4,5-Bis(trifluoromethyl)-2-bromobenzylamine (CAS No. 1807224-16-3) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a benzylamine backbone substituted with two trifluoromethyl groups at the 4 and 5 positions and a bromine atom at the 2 position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable tool in various research and industrial applications.

The synthesis of 4,5-Bis(trifluoromethyl)-2-bromobenzylamine involves a series of carefully designed reactions that ensure high purity and yield. Recent advancements in catalytic methods have enabled more efficient pathways for its production, reducing costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. These developments underscore the importance of this compound in both academic and industrial settings.

One of the most promising applications of 4,5-Bis(trifluoromethyl)-2-bromobenzylamine lies in its potential as a precursor for drug development. The trifluoromethyl groups are known to enhance lipophilicity and stability, which are critical properties for pharmaceutical compounds. Recent studies have demonstrated its utility in designing inhibitors for kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders. The bromine substituent further enhances the molecule's reactivity, making it an ideal candidate for click chemistry reactions that facilitate drug discovery.

In addition to its role in pharmacology, 4,5-Bis(trifluoromethyl)-2-bromobenzylamine has found applications in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, particularly in the development of conductive polymers and semiconducting materials. Researchers have reported enhanced charge transport properties when this compound is incorporated into polymer frameworks, paving the way for its use in next-generation electronic devices such as flexible displays and sensors.

The steric effects introduced by the trifluoromethyl groups also make 4,5-Bis(trifluoromethyl)-2-bromobenzylamine an attractive ligand in catalytic processes. Recent investigations have highlighted its ability to stabilize metal catalysts under harsh reaction conditions, leading to improved catalytic efficiency in processes such as cross-coupling reactions. This property is particularly valuable in the synthesis of complex organic molecules where precise control over reaction outcomes is essential.

From an environmental standpoint, the development of sustainable synthetic routes for 4,5-Bis(trifluoromethyl)-2-bromobenzylamine aligns with global efforts to reduce chemical waste and energy consumption. Green chemistry principles have been successfully integrated into its production processes, ensuring that this compound contributes positively to both scientific progress and environmental stewardship.

In conclusion, 4,5-Bis(trifluoromethyl)-2-bromobenzylamine (CAS No. 1807224-16-3) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure enables innovative solutions in drug discovery, materials science, and catalysis while adhering to modern sustainability standards. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.